Cas no 7460-74-4 (Phenethyl valerate)

• Product Name: Phenethyl valerate
• CAS No: 7460-74-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00048804
• CID: 565432
• Update Time: 2025-04-19

Phenethyl valerate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-phenylethyl ester
• 2-phenylethyl pentanoate
• B-PHENYLETHYL VALERATE
• PHENYLETHYL VALERATE
• VALERIC ACID PHENYLETHYL ESTER
• 2-Phenethyl pentanoate
• 2-Phenethyl valerate
• 2-phenylethyl valerate
• phenethyl pentanoate
• phenethyl valerate
• Valeriansaeure-phenaethylester
• Valeric acid,phenethyl ester
• Pentanoic acid, 2-phenylethyl ester
• Valeric acid, phenethyl ester
• Phenylethyl pentanoate
• Phenylethyl N-valerate
• ZXI2952JET
• beta-PHENYLETHYL VALERATE
• Valeric acid, 2-phenylethyl ester
• PDGPIBIURNPBSE-UHFFFAOYSA-N
• Valeric acid, phenethyl ester (8CI)
• valer
• Phenethyl valerate

• MDL： MFCD00048804
• Inchi： 1S/C13H18O2/c1-2-3-9-13(14)15-11-10-12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3
• InChI Key： PDGPIBIURNPBSE-UHFFFAOYSA-N
• SMILES： CCCCC(OCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.99
• Boiling Point: 287.5°Cat760mmHg
• Flash Point: 111.8°C
• Refractive Index: n20D 1.4854
• PSA: 26.30000
• LogP: 2.96250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum